2-bromo-N-{2-[(2-oxo-2-phenylethyl)thio]-1,3-benzothiazol-6-yl}benzamide

• IUPAC Name: 2-bromo-N-(2-phenacylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C22H15BrN2O2S2/c23-17-9-5-4-8-16(17)21(27)24-15-10-11-18-20(12-15)29-22(25-18)28-13-19(26)14-6-2-1-3-7-14/h1-12H,13H2,(H,24,27)
• InChI Key: XOCBMLMWZNEDJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C22H15BrN2O2S2
• Molecular Weight: 483.4 g/mol

Description

“2-bromo-N-{2-[(2-oxo-2-phenylethyl)thio]-1,3-benzothiazol-6-yl}benzamide” is a chemical compound. Its molecular formula is C16H13BrN2O2S and it has an average mass of 377.256 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, benzo[d]thiazole/quinoline-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl compounds were synthesized and evaluated for their growth inhibitory activities.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

A foundational aspect of research on this compound involves its synthesis and the exploration of its chemical reactivity. Studies have shown innovative pathways to synthesize related benzothiazole derivatives, highlighting the compound's versatility in organic synthesis. For example, research demonstrates the unexpected formation of 3,5-diaryl-1,2,4-thiadiazoles from similar benzothioamide derivatives, offering insights into novel reaction pathways and product yields under specific conditions (Boeini & Mobin, 2011). Furthermore, the synthesis of N-benzothiazol-2-yl-amides via a copper-catalyzed intramolecular cyclization process showcases the compound's potential for generating a variety of structurally related molecules (Wang et al., 2008).

Material Science and Corrosion Inhibition

In the realm of material science, benzothiazole derivatives, akin to 2-bromo-N-{2-[(2-oxo-2-phenylethyl)thio]-1,3-benzothiazol-6-yl}benzamide, have been evaluated for their efficacy as corrosion inhibitors. A study on benzothiazole derivatives as corrosion inhibitors for carbon steel in an acidic solution revealed their potential to offer significant protection, paving the way for their application in industrial settings to prevent material degradation (Hu et al., 2016).

Medicinal Chemistry and Pharmaceutical Applications

Research within medicinal chemistry has explored the structural analogs of 2-bromo-N-{2-[(2-oxo-2-phenylethyl)thio]-1,3-benzothiazol-6-yl}benzamide for their biological activities. This includes the synthesis of novel compounds with potential antimicrobial properties, demonstrating the role these molecules could play in developing new therapeutic agents (Saeed et al., 2008). Additionally, benzothiazole derivatives have been identified as potent inhibitors of Plasmodium falciparum, suggesting their applicability in antimalarial drug development (Banerjee et al., 2011).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, such as its impact on quorum sensing in bacteria. Additionally, its synthesis and chemical properties could be further investigated for potential applications in various fields of chemistry.